Cas no 89483-03-4 (apigenin 4'-O-(6-O-malonyl-beta-D-glucoside)-7-O-beta-D-glucuronide)

• Product Name: apigenin 4'-O-(6-O-malonyl-beta-D-glucoside)-7-O-beta-D-glucuronide
• CAS No: 89483-03-4
• MF: C₃₀H₃₀O₁₉
• MW: 694.547811031342
• CID: 1996858
• Update Time: 2025-04-21

apigenin 4'-O-(6-O-malonyl-beta-D-glucoside)-7-O-beta-D-glucuronide Chemical and Physical Properties

Names and Identifiers

• apigenin 4'-O-(6-O-malonyl-beta-D-glucoside)-7-O-beta-D-glucuronide
• apigenin 7-O-glucuronide-4'-O-(6-O-malonyl)-beta-D-glucoside

• Inchi： 1S/C30H30O19/c31-13-5-12(46-30-26(41)23(38)24(39)27(49-30)28(42)43)6-16-20(13)14(32)7-15(47-16)10-1-3-11(4-2-10)45-29-25(40)22(37)21(36)17(48-29)9-44-19(35)8-18(33)34/h1-7,17,21-27,29-31,36-41H,8-9H2,(H,33,34)(H,42,43)
• InChI Key： KWPZKEPPMDOLFK-UHFFFAOYSA-N
• SMILES： OC1C(O)C(O)C(OC2C=CC(C3OC4C(=C(C=C(C=4)OC4C(O)C(O)C(O)C(C(=O)O)O4)O)C(=O)C=3)=CC=2)OC1COC(CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 49
• XLogP3: -1.225

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glucuronides